Cas no 15564-44-0 (Tricyclo[4.2.1.02,5]nona-3,7-diene,(1R,2R,5S,6S)-rel-)

Tricyclo[4.2.1.02,5]nona-3,7-diene,(1R,2R,5S,6S)-rel- structure
15564-44-0 structure
Product name:Tricyclo[4.2.1.02,5]nona-3,7-diene,(1R,2R,5S,6S)-rel-
CAS No:15564-44-0
MF:C9H10
MW:118.175702571869
CID:186246
PubChem ID:138391

Tricyclo[4.2.1.02,5]nona-3,7-diene,(1R,2R,5S,6S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[4.2.1.02,5]nona-3,7-diene,(1R,2R,5S,6S)-rel-
    • Tricyclo(4.2.1.02,5)nona-3,7-diene, (1alpha,2beta,5beta,6alpha)-
    • tricyclo[4.2.1.0~2,5~]nona-3,7-diene
    • tricyclo[4.2.1.02,5]nona-3,7-diene
    • 15564-45-1
    • Tricyclo[4.2.1.02,5]nona-3,7-diene,(1.alpha.,2.beta.,5.beta.,6.alpha.)-
    • tricyclo[4.2.1.0(2,5)]nona-3,7-diene
    • Tricyclo[4.2.1.02,5]nona-3,7-diene,(1.alpha.,2.alpha.,5.alpha.,6.alpha.)-
    • Tricyclo(4.2.1.02,5)nona-3,7-diene, (1alpha,2alpha,5alpha,6alpha)-
    • 15564-44-0
    • Tricyclo(4.2.1.02,5)nona-3,7-diene
    • 4932-71-2
    • DTXSID70935259
    • Inchi： InChI=1S/C9H10/c1-2-7-5-6(1)8-3-4-9(7)8/h1-4,6-9H,5H2
    • InChI Key： KXHIYQZTTRKYGP-UHFFFAOYSA-N
    • SMILES： C1=CC2CC1C1C=CC12

Computed Properties

  • Exact Mass: 118.07800
  • Monoisotopic Mass: 118.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 2

Experimental Properties

  • PSA: 0.00000
  • LogP: 1.99450

Tricyclo[4.2.1.02,5]nona-3,7-diene,(1R,2R,5S,6S)-rel- Security Information

Tricyclo[4.2.1.02,5]nona-3,7-diene,(1R,2R,5S,6S)-rel- Customs Data

  • HS CODE：2902199090
  • Customs Data：

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Tricyclo[4.2.1.02,5]nona-3,7-diene,(1R,2R,5S,6S)-rel- Related Literature

  • 1. The thermal isomerization of cyclobutenes. Part XV. Rates of isomerization of exo- and endo-tricyclo[4,2,1,02,5]nona-3,7-diene and exo- and endo-tricyclo[4,2,1,02,5]non-3-ene
    H. M. Frey,J. Metcalfe,J. M. Brown J. Chem. Soc. B 1970 1586
  • 2. Cope interconversions of the 9-methoxy-endo-tricyclo[4.2.1.0]nona-3,7-dienyl cation and its [4.3.0.0]tautomer. Evidence of enhanced ionic stability by delocalization of neighbouring σ bonds
    Pieter Schipper,Jan W. de Haan,Henk M. Buck J. Chem. Soc. Perkin Trans. 2 1981 457
  • 3. Synthesis of [n]polynorbornanes with differing edge substitution: a new class of regioselectively addressable framework
    Frederick M. Pfeffer,Richard A. Russell J. Chem. Soc. Perkin Trans. 1 2002 2680
  • 4. Synthesis and rearrangement of alkylaryl- and aryl-substituted dihydrosemibullvalenes by thermolysis of 7,8-fused cyclo-octa-1,3,5-triene derivatives
    Simon Greenfield,Kenneth Mackenzie J. Chem. Soc. Perkin Trans. 2 1986 1651
  • 5. Chapter 10. Aromatic compounds
    R. G. Coombes Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1976 73 201

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